4,5-Difluoro-2-(pyridin-2-yloxy)benzonitrile

• Molecular Formula: C12H6F2N2O
• Molecular Weight: 232.18 g/mol
• IUPAC Name: 4,5-difluoro-2-pyridin-2-yloxybenzonitrile
• InChI: InChI=1S/C12H6F2N2O/c13-9-5-8(7-15)11(6-10(9)14)17-12-3-1-2-4-16-12/h1-6H
• InChI Key: FPYDOVWYDMUQNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)OC2=CC(=C(C=C2C#N)F)F

Description

4,5-Difluoro-2-(pyridin-2-yloxy)benzonitrile is a useful research compound. Its molecular formula is C12H6F2N2O and its molecular weight is 232.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of product of Example 136A (0.8 g, 2.76 mmol) in N,N-dimethylformamide (10 ml) were added Zn(CN)2 (0.18 g, 1.52 mmol) and Pd(Ph3)4 (0.32 g, 0.28 mmol) and stirred at 120° C. for overnight. The crude product was purified by flash column chromatography using 0%, 5% and 10% of ethylacetate in hexanes to yield 0.28 g (44%) of product. MS (ESI+) m/z 233 (M+H)+;

Synthesis routes and methods II

Procedure details